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Introduction
Ozanimod hydrochloride is a potent and selective sphingosine-1-phosphate (S1P) receptor

modulator that binds to S1P receptor subtypes 1 (S1P1) and 5 (S1P5).[1][2][3] As an

immunosuppressive agent, it is utilized in research to investigate autoimmune diseases such

as multiple sclerosis and ulcerative colitis.[2][3][4] Accurate and consistent preparation of stock

solutions is critical for obtaining reliable and reproducible experimental results. Dimethyl

sulfoxide (DMSO) is a common solvent for dissolving ozanimod hydrochloride for in vitro

studies. This document provides a detailed protocol for the preparation, storage, and handling

of ozanimod hydrochloride stock solutions in DMSO.

Physicochemical Properties and Solubility
Ozanimod hydrochloride is a white to off-white solid.[5][6] Its molecular formula is

C23H25ClN4O3, with a molecular weight of approximately 440.9 g/mol .[4][7]

Quantitative Data Summary
The solubility of ozanimod hydrochloride in DMSO can vary slightly depending on the source

and purity of the compound, as well as the handling of DMSO, which is hygroscopic. It is crucial

to use fresh, anhydrous DMSO for optimal solubility.[2][8][9]
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Parameter Value Source

Molecular Weight 440.9 g/mol [4]

Solubility in DMSO 44 mg/mL (99.79 mM) [8]

≥ 29 mg/mL (71.70 mM) [2]

200 mg/mL (453.60 mM) with

sonication
[9]

1 mg/mL [3][10]

Appearance White to off-white solid [5][6]

Note: The significant variation in reported solubility may be due to differences in experimental

conditions (e.g., use of sonication, freshness of DMSO). Researchers should determine the

optimal concentration for their specific experimental needs.

Experimental Protocol: Preparation of a 10 mM
Ozanimod Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ozanimod hydrochloride
in DMSO.

Materials and Equipment
Ozanimod hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated analytical balance

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure
Preparation: Don appropriate PPE. Ensure the work area is clean and well-ventilated. Allow

the ozanimod hydrochloride powder and anhydrous DMSO to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of ozanimod hydrochloride powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

4.409 mg of ozanimod hydrochloride (Molecular Weight = 440.9 g/mol ).

Dissolution:

Add the weighed ozanimod hydrochloride powder to a sterile microcentrifuge tube or

amber glass vial.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution with 4.409 mg of

powder, add 1 mL of DMSO.

Cap the tube/vial securely.

Mixing:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.

Storage:

Once fully dissolved, the stock solution is ready for use or storage.

For short-term storage (days to weeks), store the solution at 4°C.[7]
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For long-term storage (months), aliquot the stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[9][11] Stock solutions in

DMSO are reported to be stable for up to 1 month at -20°C and up to 6 months at -80°C.

[9][11]
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Caption: Workflow for preparing ozanimod hydrochloride stock solution.
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Caption: Ozanimod's mechanism of action on S1P receptors.
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Safety Precautions
Handle ozanimod hydrochloride in a well-ventilated area, avoiding dust formation.[12]

Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat.[12][13]

Avoid inhalation, ingestion, and contact with skin and eyes.[11][13]

In case of accidental contact, wash the affected area thoroughly with water.[13]

Consult the Safety Data Sheet (SDS) for complete safety information.[11]

Conclusion
This application note provides a comprehensive guide for the preparation of ozanimod
hydrochloride stock solutions in DMSO. By following this detailed protocol and adhering to the

safety precautions, researchers can ensure the preparation of accurate and stable stock

solutions for their experimental needs, leading to more reliable and reproducible results in the

study of S1P receptor modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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